11,18-epoxy-2,3,18,21-tetrahydroxypregnan-20-one
11,18-epoxy-2,3,18,21-tetrahydroxypregnan-20-one
Brand Name:
Vulcanchem
CAS No.:
126164-11-2
VCID:
VC0237826
InChI:
InChI=1S/C21H32O6/c1-20-7-15(24)14(23)6-10(20)2-3-11-12-4-5-13(16(25)9-22)21(12)8-17(18(11)20)27-19(21)26/h10-15,17-19,22-24,26H,2-9H2,1H3/t10-,11-,12-,13-,14-,15+,17+,18+,19?,20-,21?/m0/s1
SMILES:
CC12CC(C(CC1CCC3C2C4CC5(C3CCC5C(=O)CO)C(O4)O)O)O
Molecular Formula:
C8H13NO3
Molecular Weight:
380.5 g/mol
11,18-epoxy-2,3,18,21-tetrahydroxypregnan-20-one
CAS No.: 126164-11-2
Main Products
VCID: VC0237826
Molecular Formula: C8H13NO3
Molecular Weight: 380.5 g/mol
CAS No. | 126164-11-2 |
---|---|
Product Name | 11,18-epoxy-2,3,18,21-tetrahydroxypregnan-20-one |
Molecular Formula | C8H13NO3 |
Molecular Weight | 380.5 g/mol |
IUPAC Name | 2-hydroxy-1-[(2R,5S,6S,9S,11S,12R,14S,15S,16R)-11,12,18-trihydroxy-14-methyl-17-oxapentacyclo[14.2.1.01,5.06,15.09,14]nonadecan-2-yl]ethanone |
Standard InChI | InChI=1S/C21H32O6/c1-20-7-15(24)14(23)6-10(20)2-3-11-12-4-5-13(16(25)9-22)21(12)8-17(18(11)20)27-19(21)26/h10-15,17-19,22-24,26H,2-9H2,1H3/t10-,11-,12-,13-,14-,15+,17+,18+,19?,20-,21?/m0/s1 |
Standard InChIKey | NUZZGUAUIGWBNP-QIGSPDBQSA-N |
Isomeric SMILES | C[C@]12C[C@H]([C@H](C[C@@H]1CC[C@@H]3[C@@H]2[C@H]4CC5([C@H]3CC[C@H]5C(=O)CO)C(O4)O)O)O |
SMILES | CC12CC(C(CC1CCC3C2C4CC5(C3CCC5C(=O)CO)C(O4)O)O)O |
Canonical SMILES | CC12CC(C(CC1CCC3C2C4CC5(C3CCC5C(=O)CO)C(O4)O)O)O |
Synonyms | 11,18-epoxy-2,3,18,21-tetrahydroxy-5 alpha,17 alpha-pregnan-20-one 11,18-epoxy-2,3,18,21-tetrahydroxypregnan-20-one 2-hydroxy-3,5-tetrahydro-17-isoaldosterone ETHPO |
PubChem Compound | 195460 |
Last Modified | Nov 11 2021 |
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